2-(2-fluorophenoxy)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]acetamide
• InChI: InChI=1S/C19H20FNO3/c20-16-7-3-4-8-17(16)24-12-18(22)21-13-19(23)10-9-14-5-1-2-6-15(14)11-19/h1-8,23H,9-13H2,(H,21,22)
• InChI Key: MWGCKXXZFVGAEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2=CC=CC=C21)(CNC(=O)COC3=CC=CC=C3F)O
• Molecular Formula: C19H20FNO3
• Molecular Weight: 329.4 g/mol

Description

2-(2-fluorophenoxy)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H20FNO3 and its molecular weight is 329.371. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Research in organic synthesis often explores the synthesis of enamides from ketones, highlighting methods to prepare compounds with complex structures like N-(3,4-dihydronaphthalene-1-Yl)Acetamide. Such methodologies are crucial for developing new synthetic routes for complex molecules, potentially including compounds like "2-(2-fluorophenoxy)-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)acetamide" (Hang Zhao et al., 2011).

Photoreactive Properties

Studies on photoreactions, such as those observed with flutamide in different solvents, can provide insights into the photostability and photochemical behavior of related compounds. Understanding how these compounds react under light exposure is essential for applications in photochemistry and the development of light-sensitive materials (Y. Watanabe et al., 2015).

Molecular Structure and Design

Research on the synthesis, molecular structure, and oxidation reactions of complex organic molecules contributes to the development of new materials with specific properties. Such studies provide a foundation for the design and synthesis of new compounds with desired physical, chemical, or biological properties (A. V. Malkova et al., 2014).

Enzyme Inhibition and Biological Activity

The discovery of enzyme inhibitors, such as those targeting aminopeptidase N, demonstrates the potential for chemical compounds to serve as leads for the development of therapeutic agents. Research in this area could inform the design of compounds with similar frameworks for use in medicinal chemistry (Jiyong Lee et al., 2005).

Advanced Materials and Sensors

The development of chemosensors for metal ions is an area of significant interest, as these sensors have applications in environmental monitoring, diagnostics, and materials science. Research on fluoroionophores and other sensor molecules can guide the development of new sensors with high specificity and sensitivity for various applications (W. Hong et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been found to interact withbenzodiazepine receptors . These receptors play a crucial role in the modulation of neurotransmitter release and neuronal excitability.

Mode of Action

It is suggested that the compound may exert its effects through interaction with its target receptors, leading to changes in neuronal excitability

Biochemical Pathways

Given the potential interaction with benzodiazepine receptors, it can be inferred that the compound may influenceGABAergic neurotransmission , a key inhibitory pathway in the central nervous system .

Pharmacokinetics

It is known that the pharmacokinetics of similar compounds can be influenced by factors such asgastrointestinal metabolism

Result of Action

Similar compounds have shownanticonvulsant activity in preclinical models, suggesting that this compound may have potential effects on neuronal excitability and seizure activity .

Action Environment

Factors such asgenetic polymorphism and interindividual variability in enzyme expression can influence the pharmacokinetics and pharmacodynamics of similar compounds .